Cas no 261635-77-2 (6-Chloro-4-trifluoromethylnicotinic Acid)

• Product Name: 6-Chloro-4-trifluoromethylnicotinic Acid
• CAS No: 261635-77-2
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• MDL: MFCD06800446
• CID: 252967
• PubChem ID: 2783382
• Update Time: 2025-04-19

6-Chloro-4-trifluoromethylnicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(trifluoromethyl)nicotinic acid
• 3-Pyridinecarboxylicacid, 6-chloro-4-(trifluoromethyl)-
• 6-chloro-4-(trifluoromethyl)pyridine-3-carboxylic acid
• 6-Chloro-4-trifluoromethylnicotinic acid
• 6-CHLORO-4-(TRIFLUOROMETHYL)NICOTINICACID
• 3-Pyridinecarboxylic acid, 6-chloro-4-(trifluoromethyl)-
• BULUOEXUXOKCIG-UHFFFAOYSA-N
• 2247AB
• SBB052939
• AB29974
• 6-chloro-4-trifluoromethyinicotinic acid
• 6-chloro-4-trifluoromethyl-nicotinic acid
• SY022647
• 261635-77-2
• DTXSID30382624
• O11574
• A818225
• AKOS015851212
• FT-0677424
• SCHEMBL1536029
• EN300-112839
• DS-5007
• Z1269209675
• AMY19043
• 6-Chloro-4-(trifluoromethyl)nicotinic acid, AldrichCPR
• MFCD06800446
• DB-108051
• 6-Chloro-4-trifluoromethylnicotinic Acid

• MDL： MFCD06800446
• Inchi： 1S/C7H3ClF3NO2/c8-5-1-4(7(9,10)11)3(2-12-5)6(13)14/h1-2H,(H,13,14)
• InChI Key： BULUOEXUXOKCIG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 224.98000
• Monoisotopic Mass: 224.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.603±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 114-116 ºC (heptane )
• Boiling Point: 309.9℃ at 760 mmHg
• Flash Point: 141.3±27.9 °C
• Refractive Index: 1.496
• Solubility: Slightly soluble (3.6 g/l) (25 º C),
• PSA: 50.19000
• LogP: 2.45200
• Vapor Pressure: No data available

6-Chloro-4-trifluoromethylnicotinic Acid Security Information

• Signal Word：Danger
• Hazard Statement： H301 (90.48%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H301 (90.48%)
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters